Cas no 80099-85-0 (Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)-)
80099-85-0 structure
Product Name:Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)-
CAS No:80099-85-0
MF:C12H7Cl2NO
MW:252.096081018448
CID:4192965
PubChem ID:15135631
Update Time:2025-04-24
Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)-
- 2-chloro-3-(4-chlorobenzoyl)-pyridine
- HIAWOLSEFDFMMY-UHFFFAOYSA-N
- SCHEMBL2162312
- 80099-85-0
- (4-chlorophenyl)(2-chloropyridin-3-yl)methanone
- 2-chloro-3-(4-chlorobenzoyl)pyridine
- 4-chlorophenyl-(2-chloropyridin-3-yl)methanone
- (4-chloro-phenyl)-(2-chloro-pyridin-3-yl)-methanone
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- Inchi: 1S/C12H7Cl2NO/c13-9-5-3-8(4-6-9)11(16)10-2-1-7-15-12(10)14/h1-7H
- InChI Key: HIAWOLSEFDFMMY-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(Cl)C=C1)(C1=CC=CN=C1Cl)=O
Computed Properties
- Exact Mass: 250.9904692Da
- Monoisotopic Mass: 250.9904692Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 30Ų
Methanone, (4-chlorophenyl)(2-chloro-3-pyridinyl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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